Cas no 300826-05-5 (ethyl 2-(4-methylbenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate)

• Product Name: ethyl 2-(4-methylbenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate
• CAS No: 300826-05-5
• MF: C₁₈H₁₉NO₃S
• MW: 329.413363695145
• CID: 5964063
• PubChem ID: 680575
• Update Time: 2025-05-28

ethyl 2-(4-methylbenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-methylbenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate
• ethyl 2-(4-methylbenzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• 4H-Cyclopenta[b]thiophene-3-carboxylic acid, 5,6-dihydro-2-[(4-methylbenzoyl)amino]-, ethyl ester
• Z28332585
• Oprea1_023780
• F0016-0630
• Oprea1_689582
• SR-01000397041
• AB00666794-01
• ethyl 2-[(4-methylbenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• CBMicro_027117
• ETHYL 2-(4-METHYLBENZAMIDO)-4H,5H,6H-CYCLOPENTA[B]THIOPHENE-3-CARBOXYLATE
• 300826-05-5
• BIM-0027112.P001
• SR-01000397041-1
• AKOS000536078

• Inchi： 1S/C18H19NO3S/c1-3-22-18(21)15-13-5-4-6-14(13)23-17(15)19-16(20)12-9-7-11(2)8-10-12/h7-10H,3-6H2,1-2H3,(H,19,20)
• InChI Key： ISOGNOYRELWJSZ-UHFFFAOYSA-N
• SMILES： C12CCCC=1C(C(OCC)=O)=C(NC(=O)C1=CC=C(C)C=C1)S2

Computed Properties

• Exact Mass: 329.10856464g/mol
• Monoisotopic Mass: 329.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.279±0.06 g/cm3(Predicted)
• Boiling Point: 442.7±45.0 °C(Predicted)
• pka: 12.97±0.20(Predicted)

Additional information on ethyl 2-(4-methylbenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate

Comprehensive Analysis of Ethyl 2-(4-methylbenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate (CAS No. 300826-05-5)

The compound ethyl 2-(4-methylbenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate (CAS No. 300826-05-5) is a cyclopentabthiophene derivative with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring a 4-methylbenzamido group and an ethyl carboxylate moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in drug discovery and organic electronics, aligning with current trends in green chemistry and sustainable synthesis.

In recent years, the demand for heterocyclic compounds like ethyl 2-(4-methylbenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate has surged, driven by their applications in medicinal chemistry. This compound’s thiophene core is particularly noteworthy, as thiophene derivatives are known for their anti-inflammatory, antimicrobial, and anticancer properties. Users searching for "thiophene-based drug candidates" or "cyclopentabthiophene synthesis" will find this compound highly relevant. Its CAS No. 300826-05-5 is often queried in chemical databases, reflecting its growing importance in R&D.

The synthesis of ethyl 2-(4-methylbenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate typically involves multi-step reactions, including amide coupling and esterification. Optimizing these processes is a hot topic in organic synthesis forums, where researchers discuss yield improvement and reaction conditions. The compound’s solubility and stability under various conditions are also frequently explored, as these properties are critical for its application in formulation development.

Beyond pharmaceuticals, CAS No. 300826-05-5 has garnered attention in material science. Its conjugated system makes it a candidate for organic semiconductors and photovoltaic materials, aligning with the global push for renewable energy solutions. Searches for "thiophene derivatives in solar cells" often lead to discussions about this compound’s electronic properties and charge transport capabilities.

Quality control and analytical methods for ethyl 2-(4-methylbenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate are another area of interest. Techniques like HPLC, NMR, and mass spectrometry are commonly used to verify its purity and structure. Laboratories prioritizing GMP compliance often seek detailed protocols for handling this compound, emphasizing its regulatory significance.

In summary, ethyl 2-(4-methylbenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate (CAS No. 300826-05-5) is a multifaceted compound with broad applications. Its relevance to drug development, material innovation, and sustainable chemistry ensures it remains a focal point in scientific research. As interest in tailored heterocycles grows, this compound’s role is poised to expand, making it a valuable subject for both academia and industry.